Cas no 389082-04-6 (2-Pentalenol,octahydro-5,5-dimethyl-,(2-alpha-,3a-bta-,6a-bta-)-(9CI))

• Product Name: 2-Pentalenol,octahydro-5,5-dimethyl-,(2-alpha-,3a-bta-,6a-bta-)-(9CI)
• CAS No: 389082-04-6
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 298932
• Update Time: 2023-03-30

2-Pentalenol,octahydro-5,5-dimethyl-,(2-alpha-,3a-bta-,6a-bta-)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Pentalenol,octahydro-5,5-dimethyl-, (3aR,6aS)-rel-
• 2-Pentalenol,octahydro-5,5-dimethyl-, (2a,3ab,6ab)- (9CI)
• 2-Pentalenol,octahydro-5,5-dimethyl-,(2-alpha-,3a-bta-,6a-bta-)-(9CI)

• Inchi： 1S/C10H18O/c1-10(2)5-7-3-9(11)4-8(7)6-10/h7-9,11H,3-6H2,1-2H3/t7-,8+,9?
• InChI Key： BXZZCDNEODAAJL-JVHMLUBASA-N
• SMILES： C1[C@]2([H])[C@@]([H])(CC(C)(C)C2)CC1O

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 4